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Compound of Interest

Compound Name: Nirvanol

Cat. No.: B014652 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals handling Nirvanol, also known as ethotoin. Adherence to

these guidelines is paramount for ensuring a safe laboratory environment and minimizing

exposure risks.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Nirvanol (ethotoin) is provided

below.
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Property Value

Chemical Formula C₁₁H₁₂N₂O₂[1][2][3]

Molecular Weight 204.22 g/mol [2][4]

CAS Number
631-07-2 (Nirvanol)[1][3], 86-35-1 (Ethotoin)[4]

[5]

Appearance Off-white solid[6]

Melting Point 94 °C[4][5]

Solubility

Soluble in Dimethyl sulfoxide (DMSO) and

Dimethylformamide (DMF). Sparingly soluble in

cold water, more soluble in hot water. Freely

soluble in alcohol, ether, and benzene.[3][4][6]

Synonyms
Ethotoin, 5-Ethyl-5-phenylhydantoin, Peganone,

rac-N-Desmethyl Mephenytoin[1][3][7]

Toxicity Data
The following table summarizes the available toxicity data for Nirvanol (ethotoin).

Parameter Value Species Reference

Acute Oral Toxicity

(LD50)
1500 mg/kg Rat [5]

GHS Hazard

Statements

H302: Harmful if

swallowedH315:

Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation

Not specified [2][6]

Personal Protective Equipment (PPE)
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The consistent and correct use of Personal Protective Equipment (PPE) is the primary defense

against exposure to Nirvanol. All personnel must be trained in the proper use of the following

PPE:

PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated, powder-

free nitrile gloves (ASTM

D6978 compliant).

Provides maximum protection

against permeation. The use of

two pairs of gloves offers an

additional barrier.

Gown

Disposable, lint-free, low-

permeability fabric gown with a

solid front, long sleeves, and

tight-fitting cuffs.

Protects the body from

splashes and contamination.

Eye & Face Protection
Safety goggles and a full-face

shield.

Protects against splashes and

aerosols that could come into

contact with the eyes and face.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when there is a risk of

generating aerosols or when

handling the powder outside of

a containment device.

Prevents the inhalation of

hazardous particles.

Additional Protection

Shoe covers and a hairnet are

recommended, particularly in

sterile preparation areas.

Minimizes the spread of

contamination.

Experimental Protocols: Safe Handling of Nirvanol
The following protocols are designed to minimize exposure and ensure a safe working

environment.

General Handling Procedures
Preparation:
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Designate a specific area for handling Nirvanol, preferably within a certified chemical

fume hood or a Class II Biosafety Cabinet, especially when working with powders or

creating solutions.

Ensure all necessary PPE is available and has been inspected for integrity before use.

Verify that an eyewash station and safety shower are readily accessible.

Have a spill kit specifically designed for cytotoxic or hazardous drugs available in the

immediate vicinity.

Donning PPE:

Thoroughly wash hands before putting on any PPE.

Don shoe covers and a hairnet.

Don the inner pair of gloves.

Don the gown, ensuring the cuffs of the inner gloves are tucked under the gown sleeves.

Don the outer pair of gloves over the gown sleeves.

Don eye and face protection.

If a respirator is required, perform a fit-check.

Handling the Compound:

Handle solid Nirvanol with care to avoid generating dust.

When weighing the compound, use a containment balance enclosure or perform the task

within a fume hood.

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Keep all containers with Nirvanol tightly sealed when not in use.

Doffing PPE:
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Remove the outer gloves and dispose of them in a designated hazardous waste container.

Remove the gown by rolling it inside out and dispose of it.

Remove shoe covers.

Remove eye and face protection and decontaminate if it is reusable.

Remove the inner gloves and dispose of them.

Thoroughly wash hands with soap and water.

Spill and Decontamination Protocol
Immediate Response:

Alert others in the area and restrict access to the spill zone.

If there is a risk of aerosol generation, evacuate the area and allow aerosols to settle

before re-entering with appropriate respiratory protection.

If Nirvanol comes into contact with the skin, immediately wash the affected area with soap

and water for at least 15 minutes.

If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek

immediate medical attention.

Spill Cleanup:

Don the full set of recommended PPE, including a respirator.

Use a spill kit designed for hazardous drugs.

For solid spills, gently cover with damp absorbent pads to avoid raising dust.

For liquid spills, cover with absorbent pads from the spill kit.

Work from the outer edge of the spill towards the center.
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Collect all contaminated materials (absorbent pads, gloves, etc.) in a clearly labeled

hazardous waste bag.

Decontamination:

Thoroughly clean the spill area with a suitable decontamination solution (e.g., a high-pH

agent followed by a neutral detergent and water).

Wipe the area with disposable towels.

Dispose of all cleaning materials in the hazardous waste bag.

Seal the waste bag and place it in a second hazardous waste bag (double-bagging).

Disposal Plan
All waste contaminated with Nirvanol is considered hazardous waste and must be disposed of

according to institutional and regulatory guidelines.

Waste Segregation and Collection
Sharps: Needles, syringes, and other contaminated sharps must be placed in a puncture-

resistant, labeled sharps container.

Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), absorbent pads, and other

solid materials must be collected in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid Waste: Unused solutions of Nirvanol should be collected in a designated, sealed, and

labeled hazardous liquid waste container. Do not pour it down the drain.

Disposal Procedure
All waste containers must be clearly labeled with "Hazardous Waste," the name of the

chemical (Nirvanol/Ethotoin), and the associated hazard symbols.

Follow your institution's specific procedures for the pickup and disposal of hazardous

chemical waste.
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Unused or expired pure Nirvanol should not be disposed of in the trash.[8][9] It should be

managed as hazardous chemical waste through your institution's environmental health and

safety office.

As a general guideline for the disposal of unused medicines, if a take-back program is not

available, the FDA recommends mixing the substance (without crushing tablets or capsules)

with an unappealing material like dirt or cat litter, placing it in a sealed plastic bag, and then

disposing of it in the household trash.[8][9] However, for a research laboratory setting,

disposal as hazardous chemical waste is the more appropriate and safer method.

Visualization of Safety Procedures
The following diagram illustrates the logical workflow for safely handling Nirvanol in a

laboratory setting.

Preparation Handling Procedure

Waste Disposal

Emergency Response

Designate Handling Area Inspect PPE Verify Safety Equipment Ensure Spill Kit is Ready Don PPE Handle Nirvanol in Containment Doff PPE

Segregate Waste

Spill Cleanup Protocol

If spill occurs

First Aid for Exposure

If exposure occurs

Label Waste Containers Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Nirvanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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